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Compound of Interest

Compound Name:
Ethyl 4-

[(trifluoroacetyl)amino]benzoate

Cat. No.: B188213 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This document provides essential, step-by-step

guidance for the proper disposal of Ethyl 4-[(trifluoroacetyl)amino]benzoate, a halogenated

organic compound. Adherence to these procedures is critical to ensure laboratory safety and

environmental protection.

Immediate Safety and Hazard Information
Ethyl 4-[(trifluoroacetyl)amino]benzoate is a trifluoroacetylated derivative of Ethyl 4-

aminobenzoate. While a specific Safety Data Sheet (SDS) for this compound is not readily

available, the precautionary measures should be based on its chemical structure as a

halogenated organic compound and the known hazards of its parent compound, Ethyl 4-

aminobenzoate.

Key Hazards:

May cause skin and eye irritation.[1][2][3][4][5]

May cause an allergic skin reaction.[1][2][3][4][5][6]

Harmful to aquatic life.[6]
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Combustion may produce highly toxic gases.[7]

Personal Protective Equipment (PPE): Before handling, ensure the following PPE is worn:

Chemical-resistant gloves (e.g., Nitrile rubber).[3][6]

Safety goggles or a face shield.[3]

A laboratory coat.

In case of dust or aerosols, use a certified respirator.[3]

Quantitative Data Summary
Property Value Source

CAS Number (for Ethyl 4-

aminobenzoate)
94-09-7 [6][8]

Molecular Weight (for Ethyl 4-

aminobenzoate)
165.19 g/mol [6][8][9]

Appearance (for Ethyl 4-

aminobenzoate)
White crystalline powder [4][10]

Solubility (for Ethyl 4-

aminobenzoate)

Insoluble in water; Soluble in

alcohol and ether
[10]

Operational Disposal Plan: Step-by-Step Protocol
This protocol outlines the standard operating procedure for the disposal of Ethyl 4-
[(trifluoroacetyl)amino]benzoate.

1. Waste Segregation:

Crucially, keep halogenated organic waste separate from non-halogenated waste streams.[7]

[11][12][13] This is critical for proper disposal and cost management.[11][13]

Do not mix this waste with acids, bases, or oxidizing agents.[7][14]
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2. Waste Collection:

Collect waste Ethyl 4-[(trifluoroacetyl)amino]benzoate, including any contaminated

materials (e.g., weighing paper, pipette tips), in a designated and compatible waste

container.[7][11] A polyethylene container is generally recommended for halogenated

solvents.[14]

The container must have a secure, tight-fitting lid to prevent the release of vapors.[7][11]

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste".[11][13]

Identify the contents by writing the full chemical name: "Waste Ethyl 4-
[(trifluoroacetyl)amino]benzoate".[7] Do not use abbreviations.[7]

If mixed with other halogenated solvents, list all components and their approximate

percentages.[12]

Ensure the date of first waste addition is marked on the label.

4. Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area.[7][11]

The storage location should be a designated satellite accumulation area within the

laboratory.[11]

Ensure secondary containment is used to mitigate potential leaks or spills.[14]

5. Final Disposal:

Do not under any circumstances dispose of Ethyl 4-[(trifluoroacetyl)amino]benzoate down

the sink or in regular trash.[7][14]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal.[1][2][6]
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Follow all local, state, and federal regulations for hazardous waste disposal.[6]

6. Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

Wear appropriate PPE.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.[1][3]

Clean the spill area thoroughly.

Dispose of the contaminated absorbent material as halogenated organic waste.

Experimental Workflow and Logical Relationships
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Ethyl 4-[(trifluoroacetyl)amino]benzoate.
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Waste Generation & Segregation

Container Management

Storage & Disposal

Generation of Ethyl
4-[(trifluoroacetyl)amino]benzoate Waste

Is the waste halogenated?

Collect in Designated
Halogenated Waste Container

 Yes 

Collect in Non-Halogenated
Waste Container

 No 

Label Container:
'Hazardous Waste'

+ Chemical Name(s)

Keep Container Securely Closed

Store in Cool, Dry, Well-Ventilated
Satellite Accumulation Area

Container Full or
Disposal Required?

Contact EHS or Approved
Waste Disposal Service

 Yes 

Professional Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Ethyl 4-[(trifluoroacetyl)amino]benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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